N-(2,5-dimethylphenyl)-2-[[3-(2-fluorophenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[[3-(2-fluorophenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C26H20FN3O3S/c1-15-11-12-16(2)19(13-15)28-22(31)14-34-26-29-23-17-7-3-6-10-21(17)33-24(23)25(32)30(26)20-9-5-4-8-18(20)27/h3-13H,14H2,1-2H3,(H,28,31)
• InChI Key: APQSOWADYQZQQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4F)OC5=CC=CC=C53
• Molecular Formula: C26H20FN3O3S
• Molecular Weight: 473.5 g/mol

Description

N-(2,5-dimethylphenyl)-2-[[3-(2-fluorophenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C26H20FN3O3S and its molecular weight is 473.52. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Crystallography Compounds with similar structural features, such as those containing pyrimidinylsulfanyl acetamide groups, have been studied for their crystal structures to understand the conformational details and intermolecular interactions. For instance, the crystal structures of related compounds have been analyzed to reveal the inclination of pyrimidine rings relative to benzene rings and the presence of hydrogen bonding stabilizing the folded conformation of molecules (Subasri et al., 2017).

Biological Evaluation and Therapeutic Potential Compounds with similar frameworks, especially those containing pyrimidinyl and fluorophenyl groups, have been evaluated for their biological activities. For example, some compounds are investigated as selective ligands for proteins or receptors, indicating potential applications in imaging and therapy (Dollé et al., 2008). Additionally, the therapeutic potential of such compounds, including their roles as inhibitors of specific enzymes or proteins, has been a subject of study, suggesting their relevance in developing treatments for various diseases (Gangjee et al., 2008).

Drug Design and Synthesis Research on compounds with structural similarities also focuses on their synthesis, characterization, and evaluation for drug development. The design and synthesis of novel compounds with specific functional groups aim to explore their potential as drugs with targeted biological activities (Nunna et al., 2014).